Cas no 76319-97-6 (2,4-PENTADIENAL, 5-(DIMETHYLAMINO)-3-METHYL-)
76319-97-6 structure
Product Name:2,4-PENTADIENAL, 5-(DIMETHYLAMINO)-3-METHYL-
CAS No:76319-97-6
MF:C8H13NO
MW:139.194922208786
CID:3246380
PubChem ID:53959920
Update Time:2025-04-21
2,4-PENTADIENAL, 5-(DIMETHYLAMINO)-3-METHYL- Chemical and Physical Properties
Names and Identifiers
-
- 2,4-PENTADIENAL, 5-(DIMETHYLAMINO)-3-METHYL-
- 5-(Dimethylamino)-3-methyl-2,4-pentadienal
- 76319-97-6
- DTXSID501266804
-
- Inchi: 1S/C8H13NO/c1-8(5-7-10)4-6-9(2)3/h4-7H,1-3H3
- InChI Key: JKFPODDSVWESMS-UHFFFAOYSA-N
- SMILES: O=CC=C(C)C=CN(C)C
Computed Properties
- Exact Mass: 139.099714038Da
- Monoisotopic Mass: 139.099714038Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 157
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 2
- XLogP3: 1.4
- Topological Polar Surface Area: 20.3Ų
2,4-PENTADIENAL, 5-(DIMETHYLAMINO)-3-METHYL- Related Literature
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
76319-97-6 (2,4-PENTADIENAL, 5-(DIMETHYLAMINO)-3-METHYL-) Related Products
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